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Compound Focus: C.l.LReactive Black 3

CAS No.: 12236-78-1

Cat. No.: S1824607

Toxicity and Characteristics Comparison

The table below summarizes the properties of RB5 and other dye classes based on the research.

Chemical Key Toxicity Relative
Dye Name / Class Charge . )

Class Concerns Persistence/Recalcitrance
Reactive Black 5 Azo (Diazo) [1] Anionic  Toxic to aquatic High; complex structure,
(RB5) [2] [2] life, bacteria; resistant to degradation [1]

cytotoxic to human
cells (55.31%
before treatment)

[1] [3]

Other Azo Dyes Azo [4] Varies Can be High under aerobic
metabolized into conditions [4]
toxic, mutagenic,
or carcinogenic
aromatic amines

[5]
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Chemical Key Toxicity Relative
Dye Name / Class Charge . .

Class Concerns Persistence/Recalcitrance
Anthraquinone Anthraquinone Varies Carcinogenic, Very high; fused aromatic
Dyes [6] mutagenic; high rings [6]

resistance to
degradation [6]

Cationic Dyes Triarylmethane, Cationic  Considered Information Missing
(e.g., Methylene Thiazine [2] [2] among the most

Violet, Methylene toxic dye classes

Blue) [2]

Experimental Data on RB5 Degradation and
Detoxification

A 2025 study provides quantitative data on the effectiveness of a bacterial consortium in degrading and

detoxifying RB5 [1] [3]. The key findings are summarized below.

Toxicity Assay Test Organism/Cell

. Before Degradation After Degradation

Type Line

Cytotoxicity Human breast epithelial 55.31% cytotoxicity [1] 14.45% cytotoxicity [1] [3]
cells [3]

Acute Biotoxicity  Artemia salina (brine 86.7% mortality [1] [3] 23.3% mortality [1] [3]
shrimp)

Phytotoxicity Plant germination rate 40% germination rate 93.33% germination rate

[1] [3] [1] [3]
Phytotoxicity Root growth inhibition 66.38% inhibition [1] [3]  21.38% inhibition [1] [3]

Detailed Experimental Protocols
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Here are the methodologies from key studies on RB5 degradation, which can serve as reference protocols.

Protocol 1: Biodegradation by a Bacterial Consortium

This protocol details the use of a consortium of Bacillus cereus, Proteus mirabilis, and Stenotrophomonas

maltophilia [1].

e Bacterial Consortium Construction: Three bacterial species were isolated from textile industry
effluents. Compatibility testing was performed before they were combined into a functional consortium
[1].

¢ Culture Conditions: The degradation was carried out in a Mineral Salt (MS) medium, with the dye as
the primary carbon source. The process was optimized using statistical design (Plackett—Burman and
Central Composite Design) and performed best under static conditions (98.56% decolorization) [1].

¢ Analytical Methods:

o Decolorization Efficiency: Measured by monitoring the decrease in absorbance of the dye
solution using a spectrophotometer [1].

o Enzyme Assays: Activities of key enzymes like NADH-DCIP reductase and azoreductase (for
azo bond cleavage), as well as oxidative enzymes, were analyzed [1].

o Metabolite Identification: The breakdown products were characterized using UV-Vis
spectroscopy, FTIR, and GC-MS [1].

o Toxicity Assays: As listed in the table above, toxicity was evaluated using plant seed
germination, brine shrimp mortality, and cytotoxicity assays on human cell lines [1] [3].

Protocol 2: Coagulation using Tin-Based Coagulants

This chemical method uses tetravalent tin coagulants for RB5 removal [2].

e Coagulants: Tin chloride (SnCl4), Chitosan (Cs), and a hybrid composite of the two (CS@Sn) were
tested [2].

e Optimum Conditions for RB5: For SnCls, the optimum dosage was 20 mg Sn/L at pH 3.0,
achieving 97.8% removal. The hybrid coagulant CS@Sn50% achieved 64.8% removal at 50 mg Sn/L
and pH 3.0 [2].

¢ Analytical Methods: Coagulant efficiency was confirmed using SEM, XRD, and FTIR techniques.
Dye removal was quantified by measuring residual dye concentration in the water [2].

Experimental Workflow for Dye Toxicity Assessment
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The following diagram outlines a general workflow for assessing dye toxicity and treatment efficacy,

integrating elements from the protocols above.

(Start: Dye Toxicity AssessmenD

(Select Treatment Method)

Apply Treatment
(e.g., Biodegradation, Coagulation)

Analysis & Evaluation Phase

(Analyze Treatment Efficienc;)

l

Gdentify Degradation Metabolites)

l

@onduct Toxicity Bioassays)

Assess Overall Detoxification

Click to download full resolution via product page

Suggestions for Finding More Information
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Since specific data on C.I. Reactive Black 3 is unavailable, I suggest you:

¢ Verify the dye's nomenclature: Ensure "C.l. Reactive Black 3" is the standard and most commonly
used identifier, as naming conventions can vary.

e Search specialized databases: Look directly in chemical and toxicology databases like the US EPA
ECOTOX Knowledgebase, PubChem, or TOXNET.

e Broaden your search scope: You might find relevant data in older or more specialized studies on
reactive dyes that is not immediately accessible through a general web search.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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